Cas no 2613382-34-4 (5-(aminomethyl)-N-methylpyridazin-3-amine dihydrochloride)

• Product Name: 5-(aminomethyl)-N-methylpyridazin-3-amine dihydrochloride
• CAS No: 2613382-34-4
• MF: C₆H₁₂Cl₂N₄
• MW: 211.09227848053
• MDL: MFCD33031905
• CID: 5663091
• PubChem ID: 165896627
• Update Time: 2025-06-08

5-(aminomethyl)-N-methylpyridazin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-N-methylpyridazin-3-amine dihydrochloride
• EN300-27701215
• 2613382-34-4

• MDL： MFCD33031905
• Inchi： 1S/C6H10N4.2ClH/c1-8-6-2-5(3-7)4-9-10-6;;/h2,4H,3,7H2,1H3,(H,8,10);2*1H
• InChI Key： UHTSXUMDEVLGNM-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)C1=CC(=CN=N1)CN

Computed Properties

• Exact Mass: 210.0439018g/mol
• Monoisotopic Mass: 210.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 95.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on 5-(aminomethyl)-N-methylpyridazin-3-amine dihydrochloride

Introduction to 5-(aminomethyl)-N-methylpyridazin-3-amine dihydrochloride (CAS No. 2613382-34-4)

5-(aminomethyl)-N-methylpyridazin-3-amine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2613382-34-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridazine class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of both an aminomethyl group and a N-methylpyridazin-3-amine moiety in its molecular framework suggests a unique set of chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The aminomethyl side chain, characterized by its nucleophilic nature, provides opportunities for various chemical modifications and interactions with biological targets. This feature is particularly valuable in the design of molecules that require covalent binding or specific recognition events within biological systems. On the other hand, the N-methylpyridazin-3-amine core is known for its stability and ability to engage in hydrogen bonding, which can be exploited to enhance binding affinity and selectivity in drug candidates.

In recent years, there has been growing interest in pyridazine derivatives due to their reported pharmacological activities. These compounds have been investigated for their potential roles in modulating various biological pathways, including enzyme inhibition, receptor antagonism, and anti-inflammatory effects. The structural versatility of pyridazine scaffolds allows for the creation of derivatives with tailored properties, making them suitable for addressing a wide range of therapeutic challenges.

One of the most compelling aspects of 5-(aminomethyl)-N-methylpyridazin-3-amine dihydrochloride is its potential as a lead compound for the development of novel therapeutics. The combination of functional groups in this molecule provides multiple points of interaction with biological targets, which can be leveraged to optimize potency, selectivity, and pharmacokinetic profiles. Furthermore, the dihydrochloride salt form enhances solubility and stability, facilitating its use in both preclinical and clinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with target proteins more accurately. These tools have been instrumental in identifying key structural features that contribute to biological activity, allowing for rational design modifications. For instance, studies have shown that subtle changes in the substitution pattern around the pyridazine ring can significantly impact binding affinity and specificity.

The aminomethyl group in particular has been highlighted as a critical determinant of biological activity in several pyridazine derivatives. Its ability to form hydrogen bonds with polar residues in protein active sites makes it an attractive feature for drug design. Additionally, the presence of a methyl group at the nitrogen position can influence electronic properties and steric hindrance, further modulating interactions with biological targets.

Current research efforts are focused on exploring the pharmacological potential of 5-(aminomethyl)-N-methylpyridazin-3-amine dihydrochloride across various disease indications. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. This aligns with the broader trend toward developing small-molecule inhibitors as therapeutic agents for chronic inflammatory diseases.

Moreover, the compound’s structural features make it a suitable candidate for further derivatization to enhance its pharmacological properties. By introducing additional functional groups or altering existing ones, researchers can fine-tune its activity profile to achieve desired therapeutic effects while minimizing off-target interactions. Such modifications are often guided by insights gained from high-throughput screening assays and structure-based drug design approaches.

The synthesis of 5-(aminomethyl)-N-methylpyridazin-3-amine dihydrochloride presents an interesting challenge due to the need to carefully control reaction conditions to preserve functional group integrity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic structures with high precision, enabling access to novel derivatives with tailored properties. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography are commonly employed to obtain high-purity samples suitable for biological evaluation.

In conclusion,5-(aminomethyl)-N-methylpyridazin-3-amine dihydrochloride represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features offer multiple opportunities for interaction with biological targets, making it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in discovering new treatments for various diseases.